Cas no 1206985-79-6 (N-[3-(2-oxopyrrolidin-1-yl)phenyl]-1,3-benzothiazole-2-carboxamide)

• Product Name: N-[3-(2-oxopyrrolidin-1-yl)phenyl]-1,3-benzothiazole-2-carboxamide
• CAS No: 1206985-79-6
• MF: C₁₈H₁₅N₃O₂S
• MW: 337.395602464676
• CID: 847976
• Update Time: 2025-05-20

N-[3-(2-oxopyrrolidin-1-yl)phenyl]-1,3-benzothiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolecarboxamide, N-[3-(2-oxo-1-pyrrolidinyl)phenyl]-
• VU0522924-1
• N-(3-(2-oxopyrrolidin-1-yl)phenyl)benzo[d]thiazole-2-carboxamide
• N-[3-(2-oxopyrrolidin-1-yl)phenyl]-1,3-benzothiazole-2-carboxamide

• Inchi： 1S/C18H15N3O2S/c22-16-9-4-10-21(16)13-6-3-5-12(11-13)19-17(23)18-20-14-7-1-2-8-15(14)24-18/h1-3,5-8,11H,4,9-10H2,(H,19,23)
• InChI Key： LFRQCJMWHSHWEQ-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1C(NC1=CC=CC(=C1)N1C(CCC1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 501
• Topological Polar Surface Area: 90.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-[3-(2-oxopyrrolidin-1-yl)phenyl]-1,3-benzothiazole-2-carboxamide

Research Brief on N-[3-(2-oxopyrrolidin-1-yl)phenyl]-1,3-benzothiazole-2-carboxamide (CAS: 1206985-79-6)

N-[3-(2-oxopyrrolidin-1-yl)phenyl]-1,3-benzothiazole-2-carboxamide (CAS: 1206985-79-6) is a synthetic small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its mechanism of action, pharmacokinetic properties, and efficacy in various disease models, particularly in oncology and neurodegenerative disorders. This research brief aims to synthesize the latest findings and provide a comprehensive overview of this compound's current status in drug development.

The compound belongs to the benzothiazole class of molecules, which are known for their diverse biological activities, including antitumor, antimicrobial, and anti-inflammatory effects. Structural analysis reveals that the incorporation of the 2-oxopyrrolidin-1-yl moiety enhances its binding affinity to specific molecular targets, such as kinases and enzymes involved in cellular signaling pathways. Recent in vitro studies have demonstrated its potent inhibitory activity against key oncogenic kinases, suggesting its potential as a targeted therapy for certain cancers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the compound's efficacy in glioblastoma multiforme (GBM) cell lines. The results indicated that N-[3-(2-oxopyrrolidin-1-yl)phenyl]-1,3-benzothiazole-2-carboxamide effectively inhibited tumor cell proliferation by targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in GBM pathogenesis. Furthermore, the compound exhibited favorable blood-brain barrier penetration, a crucial factor for treating central nervous system malignancies.

Pharmacokinetic studies conducted in animal models have shown that the compound has acceptable oral bioavailability and a half-life suitable for once-daily dosing. However, challenges remain in optimizing its metabolic stability, as preliminary data indicate significant hepatic first-pass metabolism. Researchers are currently exploring structural modifications to improve its pharmacokinetic profile while maintaining its therapeutic efficacy.

Beyond oncology, recent investigations have explored the compound's potential in neurodegenerative diseases. A 2024 study in ACS Chemical Neuroscience reported that N-[3-(2-oxopyrrolidin-1-yl)phenyl]-1,3-benzothiazole-2-carboxamide demonstrated neuroprotective effects in models of Alzheimer's disease by reducing tau hyperphosphorylation and amyloid-beta aggregation. These findings open new avenues for repurposing this molecule in neurological disorders.

In conclusion, N-[3-(2-oxopyrrolidin-1-yl)phenyl]-1,3-benzothiazole-2-carboxamide represents a promising candidate for further drug development across multiple therapeutic areas. While significant progress has been made in understanding its mechanism of action and biological effects, additional preclinical and clinical studies are needed to fully evaluate its therapeutic potential and safety profile. The compound's versatility and demonstrated efficacy in diverse disease models make it a valuable subject for ongoing research in chemical biology and medicinal chemistry.